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Compound of Interest

Compound Name: Drometrizole trisiloxane

Cat. No.: B123347 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of drometrizole trisiloxane, a common UV filter in

cosmetic and pharmaceutical research. Adherence to these guidelines will help maintain a safe

laboratory environment and ensure compliance with regulatory standards.

Key Properties of Drometrizole Trisiloxane
A summary of the key physical, chemical, and toxicological properties of drometrizole
trisiloxane is provided in the table below. This information is critical for a comprehensive

understanding of the substance and for making informed safety and disposal decisions.
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Property Value Reference

Chemical Name

2-(2H-Benzotriazol-2-yl)-6-{3-

[bis(trimethylsiloxy)methylsilyl]i

sobutyl}-p-cresol

[1]

Synonyms Silatrizole, Mexoryl XL [1][2]

CAS Number 155633-54-8 [1]

Appearance
Pale Yellow Semi-Solid / Off-

white to pale beige waxy solid
[3][4]

Melting Point 48-55°C [3][5]

Flash Point >100°C [3]

Oral LD50 (Rat) > 2000 mg/kg [1]

Dermal LD50 (Rat) > 2000 mg/kg [1]

Aquatic Hazard
H413: May cause long lasting

harmful effects to aquatic life
[6]

Step-by-Step Disposal Protocol
The disposal of drometrizole trisiloxane must be conducted in a manner that minimizes

environmental impact and adheres to local, state, and federal regulations. While not classified

as a hazardous waste under the Resource Conservation and Recovery Act (RCRA), its

potential for long-lasting aquatic harm necessitates careful disposal.[1][6]

1. Waste Identification and Segregation:

Unused Product: Pure, unadulterated drometrizole trisiloxane should be collected in a

designated, clearly labeled waste container.

Contaminated Materials: Personal protective equipment (PPE) such as gloves and lab coats,

as well as lab supplies (e.g., weigh boats, contaminated glassware) that have come into

contact with drometrizole trisiloxane, should be collected separately.
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Solutions: Solutions containing drometrizole trisiloxane should be collected in a labeled,

sealed container. Do not mix with other solvent waste streams unless compatibility has been

confirmed.

2. Containerization and Labeling:

Use chemically resistant containers for all drometrizole trisiloxane waste.

Clearly label each container with "Drometrizole Trisiloxane Waste" and include the

concentration and any other components if it is a mixture.

Ensure containers are sealed to prevent spills or releases.

3. Storage of Waste:

Store waste containers in a designated, well-ventilated secondary containment area.

Store away from incompatible materials, particularly strong oxidizing agents.[3]

4. Disposal Procedure:

Consult with your institution's Environmental Health and Safety (EHS) department. They will

provide specific guidance based on local regulations and available disposal facilities.

Professional Waste Disposal: Arrange for the collection of the waste by a licensed chemical

waste disposal company. This is the recommended and most common method for laboratory

chemical waste.

Do not dispose of drometrizole trisiloxane down the drain or in regular trash. This is to

prevent its release into the environment, where it may cause long-lasting harm to aquatic life.

[6]

Empty Containers: Empty containers or liners may retain product residues. These should be

disposed of in the same manner as the chemical itself.[1]

5. Accidental Release Measures:

In the event of a spill, avoid generating dust.[1]
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Wear appropriate PPE, including gloves and eye protection.[3]

Contain the spill and collect the material using a method that does not create dust (e.g.,

sweeping up or vacuuming).[1]

Place the spilled material into a sealed, labeled container for disposal.[3]

Clean the spill area thoroughly to remove any residual contamination.[1]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

drometrizole trisiloxane waste.
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Drometrizole Trisiloxane Disposal Workflow
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This guide is intended to provide a framework for the safe disposal of drometrizole
trisiloxane. Always prioritize the specific guidelines and procedures established by your

institution's Environmental Health and Safety department. By following these procedures, you

contribute to a safer laboratory environment and the protection of our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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